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Compound of Interest

Compound Name: N-nitroso-clozapine

CAS No.: 156632-03-0

Cat. No.: B16350496

Get Quote

For researchers, scientists, and drug development professionals, the purity and quality of

reference materials are paramount for accurate analytical measurements and regulatory

compliance. This guide provides a framework for the validation and comparison of N-nitroso-
clozapine reference materials, a critical impurity of the antipsychotic drug clozapine.[1][2][3]

Due to the potential carcinogenic nature of N-nitroso compounds, rigorous characterization of

these reference standards is essential.[4]

Comparative Data for N-nitroso-clozapine Reference
Materials
A thorough comparison of different N-nitroso-clozapine reference materials should involve a

multi-faceted analytical approach. The following table outlines the key parameters and

techniques to generate comparative data between different lots or suppliers of N-nitroso-
clozapine reference standards.
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Parameter
Analytical
Technique(s)

Description Ideal Result

Identity Confirmation

¹H NMR, ¹³C NMR,

Mass Spectrometry

(MS)

Confirms the chemical

structure of N-nitroso-

clozapine.[5][6][7]

Spectral data

consistent with the

proposed structure of

8-chloro-11-(4-

nitrosopiperazin-1-

yl)-5H-dibenzo[b,e]

[8]diazepine.[9][10]

Purity Assessment

High-Performance

Liquid

Chromatography

(HPLC) with UV

detection, Liquid

Chromatography-

Mass Spectrometry

(LC-MS)

Quantifies the

percentage of the

main compound and

detects organic

impurities.[5][11][12]

High chromatographic

purity, typically ≥98%.

[13]

Water Content

Karl Fischer Titration,

Thermogravimetric

Analysis (TGA)

Determines the

amount of water

present in the

material, which affects

the overall purity.[6]

Low water content,

consistent with the

certificate of analysis.

Residual Solvents

Headspace Gas

Chromatography

(HSGC-FID)

Identifies and

quantifies any

remaining solvents

from the synthesis

and purification

process.[6]

Residual solvent

levels below the limits

specified by ICH

guidelines.

Inorganic Impurities

Inductively Coupled

Plasma Mass

Spectrometry (ICP-

MS), Residue on

Ignition/Sulfated Ash

Measures the content

of non-combustible

inorganic impurities.[6]

[12]

Minimal to no

inorganic impurities

detected.
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Physical Properties

Melting Point,

Differential Scanning

Calorimetry (DSC)

Provides information

on the physical form

and thermal properties

of the material.

A sharp melting point

indicates high purity.

Experimental Protocols for Key Validation
Experiments
Detailed methodologies are crucial for the accurate assessment of reference material purity.

Below are protocols for the principal analytical techniques.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is fundamental for assessing the purity of the N-nitroso-clozapine reference

material by separating it from any potential organic impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., Agilent Poroshell 120 EC-C18) is commonly

used for the separation of clozapine and its impurities.[11]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., pH 2.4

phosphate buffer) and organic solvents like acetonitrile and methanol is often employed.[11]

Flow Rate: Typically around 1.0 mL/min.[2][11]

Column Temperature: Maintained at approximately 35°C.[11]

Detection Wavelength: UV detection at 257 nm is suitable for clozapine and its related

compounds.[11]

Sample Preparation: Dissolve a precisely weighed amount of the N-nitroso-clozapine
reference material in a suitable solvent mixture (e.g., methanol and water) to a known

concentration.
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Data Analysis: The purity is calculated based on the area percentage of the main peak

relative to the total peak area in the chromatogram.

Identity Confirmation by Liquid Chromatography-Mass
Spectrometry (LC-MS)
LC-MS is a powerful technique for confirming the molecular weight of N-nitroso-clozapine and

identifying impurities.

Instrumentation: An LC system coupled to a mass spectrometer (e.g., a triple quadrupole

LC/MS).[14]

Chromatographic Conditions: Similar to the HPLC method described above to achieve

separation.

Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used. The

analysis can be performed in full scan mode to determine the molecular weight or in multiple

reaction monitoring (MRM) mode for targeted quantification of impurities.[2]

Data Analysis: The mass spectrum should show a prominent peak corresponding to the

molecular ion of N-nitroso-clozapine (C18H18ClN5O, molecular weight: 355.82 g/mol ).[15]

[16]

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR is considered a gold standard for the structural confirmation of reference materials.[5]

Instrumentation: A high-resolution NMR spectrometer.

Sample Preparation: Dissolve the reference material in a suitable deuterated solvent (e.g.,

DMSO-d6).

Experiments: Both ¹H NMR and ¹³C NMR spectra should be acquired.

Data Analysis: The chemical shifts, signal integrations, and coupling patterns in the ¹H NMR

spectrum, along with the chemical shifts in the ¹³C NMR spectrum, should be consistent with
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the known structure of N-nitroso-clozapine.

Experimental Workflow for Validation
The following diagram illustrates a logical workflow for the comprehensive validation of an N-
nitroso-clozapine reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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